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Compound of Interest

Compound Name: CCT007093

Cat. No.: B1668743 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety protocols and detailed operational procedures for the

handling, use, and disposal of CCT007093, a potent small molecule inhibitor of PPM1D (Wip1)

phosphatase. Adherence to these guidelines is essential to ensure personnel safety and

maintain experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
CCT007093 is a potent chemical compound with potential health hazards. The specific

toxicological properties may not be fully characterized. Therefore, it is crucial to handle it with

the utmost care, treating it as a particularly hazardous substance.
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PPE Category Minimum Requirement
Recommended for High-
Concentration Work

Eye Protection
ANSI Z87.1-compliant safety

glasses with side shields[1]

Chemical splash goggles or a

full-face shield[2][3]

Hand Protection
Disposable nitrile gloves

(minimum 4 mil thickness)[4]

Double-gloving with nitrile

gloves[1]

Body Protection Laboratory coat[1][2]
Disposable, solid-front

protective gown or coveralls[4]

Respiratory Protection

Not generally required for low-

volume solution handling in a

certified chemical fume hood.

N95 respirator for weighing

powder.[5]

Note: Always consult the specific Safety Data Sheet (SDS) for CCT007093 from your supplier

for the most detailed and up-to-date hazard information.

Operational Plan: From Receipt to Disposal
This section outlines a step-by-step workflow for handling CCT007093 in a laboratory setting.
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Caption: High-level workflow for handling CCT007093.

Step 1: Receiving and Storage
Verification: Upon receipt, verify that the container is intact and properly labeled.

SDS Access: Ensure a copy of the Safety Data Sheet (SDS) is readily accessible to all

personnel working with the compound.

Storage:
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Solid Compound: Store in a cool, dry, and well-ventilated area, away from incompatible

materials. Recommended storage is at -20°C for up to 3 years.[6]

Stock Solutions: Store in tightly sealed vials at -80°C for up to 6 months or -20°C for up to

1 month.[6] Avoid repeated freeze-thaw cycles.[6]

Step 2: Stock Solution Preparation
All procedures involving the handling of solid CCT007093 must be performed in a certified

chemical fume hood or a powder containment hood.

Pre-calculation: Determine the required concentration and volume of the stock solution.

CCT007093 is soluble in DMSO.[7][8]

Personal Protective Equipment: Don the appropriate PPE as outlined in the high-

concentration work column of the PPE table.

Weighing:

Place a weigh boat on an analytical balance within the fume hood.

Carefully transfer the required amount of CCT007093 powder to the weigh boat using a

dedicated spatula.

Avoid creating dust. If a small amount of powder is spilled, follow the spill cleanup

procedure below.

Dissolution:

Transfer the weighed powder to an appropriate sterile container (e.g., a conical tube or

vial).

Add the calculated volume of DMSO to the container.

Cap the container securely and vortex until the solid is completely dissolved.[2]

Labeling and Storage:
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Clearly label the container with the compound name, concentration, solvent, date of

preparation, and your initials.

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

[2][6]

Store the aliquots at the recommended temperature.

Step 3: Experimental Use
Dilution: When preparing working solutions, dilute the stock solution in the appropriate cell

culture medium or buffer. To avoid precipitation, it is recommended to perform dilutions in a

stepwise manner.[6] The final concentration of DMSO should typically be kept below 0.5% to

avoid solvent-induced cellular toxicity.[6]

Handling: Always wear appropriate PPE when handling solutions containing CCT007093.

Spill and Emergency Procedures
Spill Cleanup Protocol
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Spill Type Procedure

Small Powder Spill (<100mg)

1. Alert personnel in the immediate area. 2. If

not already worn, don appropriate PPE,

including an N95 respirator. 3. Gently cover the

spill with absorbent pads or paper towels to

prevent aerosolization.[9] 4. Lightly wet the

absorbent material with water to dissolve the

powder.[5][9] 5. Carefully wipe up the spill,

working from the outside in. 6. Place all

contaminated materials into a sealed bag for

hazardous waste disposal. 7. Decontaminate

the area with a suitable laboratory detergent,

followed by a rinse with 70% ethanol.

Small Liquid Spill (<10ml)

1. Alert personnel in the immediate area. 2. Don

appropriate PPE. 3. Cover the spill with

absorbent material. 4. Collect the saturated

absorbent material and place it in a sealed bag

for hazardous waste disposal. 5. Decontaminate

the area with a suitable laboratory detergent,

followed by a rinse with 70% ethanol.

Large Spill or Personnel Exposure

1. Evacuate the immediate area. 2. If there is

skin contact, immediately flush the affected area

with copious amounts of water for at least 15

minutes and seek medical attention. 3. If there is

eye contact, flush with an eyewash station for at

least 15 minutes and seek medical attention. 4.

Contact your institution's Environmental Health

and Safety (EHS) office for guidance on

cleanup.

Disposal Plan
All waste contaminated with CCT007093 must be treated as hazardous chemical waste.

Waste Stream Management
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Waste Type Collection and Disposal Procedure

Solid Waste

(e.g., contaminated gloves, weigh boats, pipette

tips) - Collect in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste

(e.g., unused stock solutions, experimental

media) - Collect in a designated, sealed, and

clearly labeled hazardous waste container. Do

not pour down the drain.[10]

Sharps

(e.g., contaminated needles, serological

pipettes) - Dispose of in a designated, puncture-

resistant sharps container for chemically

contaminated sharps.[4]

Follow your institution's specific guidelines for hazardous waste pickup and disposal.

Mechanism of Action and Signaling Pathway
CCT007093 is an inhibitor of the serine/threonine phosphatase PPM1D (also known as Wip1).

Inhibition of PPM1D by CCT007093 leads to the activation of the p38 MAPK and mTORC1

signaling pathways.[11]
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Caption: CCT007093 inhibits PPM1D, leading to increased p38 and mTORC1 activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.safety.duke.edu/spill-response/instructions-cleaning-spills-powdered-hazardous-drugs
https://www.safety.duke.edu/spill-response/instructions-cleaning-spills-powdered-hazardous-drugs
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://probechem.com/products_CCT007093.html
https://www1.udel.edu/ehs/research/chemical/chemical-clean-up.html
https://www1.udel.edu/ehs/research/chemical/chemical-clean-up.html
https://riskmanagement.sites.olt.ubc.ca/files/2017/12/Cytotoxics_Spill_Cleanup_Procedure.pdf
https://www.uwindsor.ca/chemical-control-centre/sites/uwindsor.ca.chemical-control-centre/files/standad_operating_procedure_template_oct_2018_docx.pdf
https://pesticidestewardship.org/spills/cleanup/
https://www.benchchem.com/product/b1668743#personal-protective-equipment-for-handling-cct007093
https://www.benchchem.com/product/b1668743#personal-protective-equipment-for-handling-cct007093
https://www.benchchem.com/product/b1668743#personal-protective-equipment-for-handling-cct007093
https://www.benchchem.com/product/b1668743#personal-protective-equipment-for-handling-cct007093
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668743?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

